Cas no 2229534-17-0 (4-hydroxy-1-(pyrimidin-4-yl)cyclohexane-1-carboxylic acid)

• Product Name: 4-hydroxy-1-(pyrimidin-4-yl)cyclohexane-1-carboxylic acid
• CAS No: 2229534-17-0
• MF: C₁₁H₁₄N₂O₃
• MW: 222.240462779999
• CID: 6191217
• PubChem ID: 165675118
• Update Time: 2025-06-30

4-hydroxy-1-(pyrimidin-4-yl)cyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-hydroxy-1-(pyrimidin-4-yl)cyclohexane-1-carboxylic acid
• EN300-1769224
• 2229534-17-0

• Inchi： 1S/C11H14N2O3/c14-8-1-4-11(5-2-8,10(15)16)9-3-6-12-7-13-9/h3,6-8,14H,1-2,4-5H2,(H,15,16)
• InChI Key： GEUOTJHLRBVGHX-UHFFFAOYSA-N
• SMILES： OC1CCC(C(=O)O)(C2C=CN=CN=2)CC1

Computed Properties

• Exact Mass: 222.10044231g/mol
• Monoisotopic Mass: 222.10044231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 83.3Ų

Additional information on 4-hydroxy-1-(pyrimidin-4-yl)cyclohexane-1-carboxylic acid

4-Hydroxy-1-(Pyrimidin-4-Yl)cyclohexane-1-Carboxylic Acid: A Comprehensive Overview

4-Hydroxy-1-(pyrimidin-4-yl)cyclohexane-1-carboxylic acid is a compound with the CAS number 2229534-17-0, which has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structural features and potential applications in drug development. The molecule consists of a cyclohexane ring substituted with a hydroxyl group at position 4 and a pyrimidine ring at position 1, along with a carboxylic acid group at the same position. This combination of functional groups makes it a versatile molecule with intriguing chemical and biological properties.

Recent studies have highlighted the importance of pyrimidine derivatives in medicinal chemistry, particularly in the design of bioactive molecules. The presence of the pyrimidine ring in 4-hydroxy-1-(pyrimidin-4-yl)cyclohexane-1-carboxylic acid contributes to its ability to interact with various biological targets, such as enzymes and receptors. Researchers have explored the potential of this compound as a lead molecule for the development of novel therapeutic agents, especially in the context of cancer treatment and neurodegenerative diseases.

The cyclohexane ring in this compound serves as a rigid scaffold, which enhances its stability and bioavailability. The hydroxyl group at position 4 introduces hydrophilic properties, while the carboxylic acid group at position 1 adds acidity and potential for hydrogen bonding. These characteristics make the compound suitable for further functionalization and optimization in drug design.

One of the most promising aspects of 4-hydroxy-1-(pyrimidin-4-yl)cyclohexane-1-carboxylic acid is its ability to modulate key cellular pathways. Recent research has demonstrated its potential as an inhibitor of certain kinases, which are critical in cell signaling processes. By targeting these kinases, the compound could potentially halt or slow down the progression of diseases such as cancer, where unregulated cell proliferation is a hallmark.

In addition to its pharmacological applications, this compound has also been studied for its synthetic versatility. Chemists have developed efficient methods for synthesizing 4-hydroxy-1-(pyrimidin-4-yl)cyclohexane-1-carboxylic acid, including multi-component reactions and catalytic processes. These methods not only enhance the scalability of production but also pave the way for further structural modifications to improve potency and selectivity.

The integration of computational chemistry techniques has further enriched our understanding of this compound's properties. Molecular docking studies have revealed potential binding modes with target proteins, providing insights into its mechanism of action. Furthermore, quantum mechanical calculations have shed light on its electronic structure and reactivity, which are crucial for predicting its behavior in different chemical environments.

Despite its promising attributes, there remain challenges in fully harnessing the potential of 4-hydroxy-1-(pyrimidin-4-yl)cyclohexane-1-carboxylic acid. Issues such as bioavailability, toxicity, and stability under physiological conditions need to be addressed through rigorous preclinical studies. Collaborative efforts between chemists, biologists, and pharmacologists are essential to overcome these hurdles and bring this compound closer to clinical application.

In conclusion, 4-hydroxy-1-(pyrimidin-4-yl)cyclohexane-1-carboxylic acid represents a compelling candidate for drug discovery research. Its unique structure, combined with recent advances in synthetic and computational methodologies, positions it as a valuable tool in developing innovative therapeutic strategies. As research continues to unfold, this compound holds the promise of making significant contributions to the field of medicinal chemistry.